![molecular formula C8H18N2 B1314619 (1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine CAS No. 87583-89-9](/img/structure/B1314619.png)
(1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine
Overview
Description
“(1S,2S)-(+)-N,N’-Dimethylcyclohexane-1,2-diamine” is a chemical compound with the molecular formula C8H18N2 . It is a derivative of cyclohexane-1,2-diamine, where the two amine groups are dimethylated .
Molecular Structure Analysis
The molecular structure of “(1S,2S)-(+)-N,N’-Dimethylcyclohexane-1,2-diamine” can be represented by the InChI string: “InChI=1S/C8H18N2/c1-9-7-5-3-4-6-8(7)10-2/h7-10H,3-6H2,1-2H3/t7-,8-/m0/s1” and the canonical SMILES string: "CNC1CCCCC1NC" . These representations provide a detailed description of the compound’s molecular structure, including the arrangement of atoms and the stereochemistry .Physical And Chemical Properties Analysis
“(1S,2S)-(+)-N,N’-Dimethylcyclohexane-1,2-diamine” has a molecular weight of 142.24 g/mol . Other physical and chemical properties such as melting point, boiling point, density, and solubility are not provided in the search results.Scientific Research Applications
Catalysis in Organic Reactions :
- This compound serves as an effective ligand for metal-catalyzed cross-couplings of unactivated alkyl electrophiles at room temperature, enabling alkyl-alkyl Suzuki reactions of unactivated secondary alkyl halides with alkylboranes (Saito & Fu, 2007).
- It is also utilized as a chiral ligand in stereoselective reactions. For instance, in the synthesis of N,N'-dialkylated derivatives used as asymmetric ligands and organocatalysts, it facilitates the production of alcohols and plays a role in Meervein–Ponndorf–Verley reductions and Henry reactions (Tsygankov et al., 2016).
Development of Metal Complexes :
- Research has explored its application in forming platinum(II) complexes with various cyclohexane derivatives, highlighting its utility in creating metal complexes with unique properties (Saito & Kidani, 1986).
- Similarly, it's used to synthesize tetradentate chiral N(4) ligands for iron and manganese complexes, potentially as catalysts for enantioselective epoxidation (Guillemot et al., 2007).
Chirality Induction and Stereochemistry :
- It is a crucial component in studies involving the induction of bisignate circular dichroism in ferrocene-bridged Zn(II) bisporphyrin tweezer systems, demonstrating its significance in stereochemical investigations (Brahma et al., 2014).
- Its role in creating chiral amine auxiliaries for chloropalladation-initiated asymmetric intermolecular carboesterification of alkenes is also notable, contributing to the synthesis of enantioenriched α-methylene-γ-lactones (Zhang et al., 2015).
Synthesis of Novel Compounds and Complexes :
- Research has demonstrated its use in synthesizing chiral Salen-type transition-metal complexes, which are analyzed through various spectroscopic methods (Hui, 2009).
- It's also involved in the synthesis of enantiomerically pure trans-N1,N2-dimethylcyclohex
Applications in Asymmetric Synthesis :
- The compound has been used in asymmetric Michael additions of 1,3-dicarbonyl compounds to nitroalkenes catalyzed by nickel(II)-diamine complexes, providing high enantioselectivities and illustrating its role in stereochemical induction (Evans et al., 2007).
- It also finds use in enantioselective conjugate addition reactions organocatalyzed by chiral primary amine-guanidines, contributing to the synthesis of Michael adducts with new stereocenters (Avila et al., 2012).
Exploration of Molecular Interactions :
- The molecular interactions of diamines like (1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine with sulfuric acid have been investigated, providing insights into atmospheric chemistry and new particle formation (Elm et al., 2016).
Properties
IUPAC Name |
(1S,2S)-1-N,2-N-dimethylcyclohexane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-9-7-5-3-4-6-8(7)10-2/h7-10H,3-6H2,1-2H3/t7-,8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRHPOFJADXHYBR-YUMQZZPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCCCC1NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@H]1CCCC[C@@H]1NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40550514 | |
Record name | (1S,2S)-N~1~,N~2~-Dimethylcyclohexane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40550514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87583-89-9 | |
Record name | (1S,2S)-N~1~,N~2~-Dimethylcyclohexane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40550514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1S,2S)-(+)-N,N'-Dimethylcyclohexane-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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